Cas no 1806807-47-5 (2-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1806807-47-5
• MF: C₈H₅BrF₅N
• MW: 290.028018712997
• CID: 4849562
• Update Time: 2025-05-21

2-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5N/c9-3-5-1-4(7(10)11)2-6(15-5)8(12,13)14/h1-2,7H,3H2
• InChI Key： FTFFAXCFDCRMDX-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

2-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine: A Comprehensive Overview

2-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine, also known by its CAS number 1806807-47-5, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of this compound is characterized by the presence of three substituents: a bromomethyl group at position 2, a difluoromethyl group at position 4, and a trifluoromethyl group at position 6. These substituents contribute to the unique chemical properties and reactivity of the compound.

The synthesis of 2-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine involves a series of carefully designed reactions, including nucleophilic substitutions, electrophilic substitutions, and fluorination processes. The bromomethyl group at position 2 serves as a reactive site for further functionalization, making this compound a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the pharmaceutical industry.

In terms of applications, this compound has garnered attention for its role in agrochemicals. The trifluoromethyl group at position 6 imparts high stability and lipophilicity to the molecule, which are desirable properties for pesticides and herbicides. Additionally, the difluoromethyl group at position 4 enhances the compound's ability to interact with biological targets, making it a promising candidate for developing new crop protection agents.

Recent research has also explored the use of 2-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine in materials science. Its unique electronic properties make it a potential candidate for designing advanced materials such as semiconductors and optoelectronic devices. Scientists have reported that the compound exhibits excellent thermal stability and photochemical activity, which are critical for applications in high-performance materials.

The structural features of this compound also make it an attractive target for medicinal chemistry. The bromomethyl group at position 2 can undergo various transformations, enabling the creation of diverse bioactive derivatives. For instance, recent studies have demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. These findings underscore its potential as a lead molecule for drug discovery.

In conclusion, 2-(Bromomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine is a versatile compound with wide-ranging applications in organic synthesis, agrochemistry, materials science, and medicinal chemistry. Its unique structure and reactivity continue to inspire innovative research across multiple disciplines. As advancements in synthetic methods and computational modeling techniques unfold, this compound is expected to play an even more pivotal role in driving scientific progress.